Cas no 2411314-50-4 (N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide)

• Product Name: N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide
• CAS No: 2411314-50-4
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 5798413
• PubChem ID: 165789693
• Update Time: 2025-09-19

N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26596107
• 2411314-50-4
• N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide
• Z2319645072

• Inchi： 1S/C15H17N3O3S/c1-4-11-9-12(6-5-10(11)2)17-14(19)13-7-8-16-15(18-13)22(3,20)21/h5-9H,4H2,1-3H3,(H,17,19)
• InChI Key： VUSSMXRTZQMNPX-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=CC(C(NC2C=CC(C)=C(C=2)CC)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.4Ų

Additional information on N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide

Introduction to N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide (CAS No. 2411314-50-4)

N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide (CAS No. 2411314-50-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has been extensively studied for its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including an amide and a methanesulfonyl moiety, makes it a versatile scaffold for designing novel bioactive molecules.

The chemical structure of N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide consists of a pyrimidine core substituted with various functional groups. The pyrimidine ring is a common motif in many biologically active compounds, particularly in nucleoside analogs and antiviral agents. The amide group at the 4-position and the methanesulfonyl group at the 2-position contribute to the compound's reactivity and potential biological activity. This unique arrangement of functional groups makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various biological pathways. N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide has been investigated for its potential role in modulating enzymes and receptors involved in cancer, inflammation, and other diseases. Its structural features suggest that it may interact with specific protein targets, thereby influencing cellular processes and disease progression.

One of the most compelling aspects of this compound is its ability to serve as a lead structure for drug discovery. The combination of an aromatic ring system with polar functional groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These properties are crucial for the development of orally active drugs that can reach their target sites efficiently. Researchers have leveraged computational methods and high-throughput screening to identify derivatives of N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide that exhibit enhanced potency and selectivity.

The pharmaceutical industry has shown particular interest in compounds that can modulate kinases, which are enzymes involved in cell signaling pathways. N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide has been explored as a potential kinase inhibitor due to its structural similarity to known inhibitors. Preclinical studies have demonstrated that derivatives of this compound can inhibit the activity of specific kinases, leading to reduced cell proliferation and apoptosis induction in cancer cell lines. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

Beyond its applications in oncology, N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide has also been investigated for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound may offer therapeutic benefits beyond cancer treatment. Recent studies have highlighted its ability to inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

The synthesis of N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to produce larger quantities for preclinical testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic ring system.

The pharmacokinetic profile of N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide is another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development.

In conclusion, N-(3-ethyl-4-methylphenyl)-2-methanesulfonylpyrimidine-4-carboxamide(CAS No. 2411314-50-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activity make it an attractive scaffold for drug discovery efforts targeting cancer, inflammation, and other diseases. As research continues to uncover new therapeutic possibilities, this compound will likely play a crucial role in the development of next-generation therapeutics.